Cas no 676348-23-5 (4-(3,5-difluorophenyl)-1,3-thiazol-2-amine)

4-(3,5-difluorophenyl)-1,3-thiazol-2-amine structure
676348-23-5 structure
Product Name:4-(3,5-difluorophenyl)-1,3-thiazol-2-amine
CAS No:676348-23-5
MF:C9H6F2N2S
MW:212.219147205353
CID:2129252
PubChem ID:2758346
Update Time:2024-10-28

4-(3,5-difluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-(3,5-difluorophenyl)-1,3-thiazole
    • 2-Amino-4-[(3,5-difluoro)phenyl]-1,3-thiazole
    • 4-(3,5-DIFLUOROPHENYL)THIAZOL-2-AMINE
    • 4-(3,5-difluorophenyl)thiazol-2-ylamine
    • 4-(3,5-Difluoro-phenyl)-thiazol-2-ylamine
    • 4-(3,5-difluorophenyl)-1,3-thiazol-2-amine
    • SBB094639
    • AB14549
    • BB 0260314
    • 4-(3,5-difluoro-phenyl)-1,3-thiazol-2-amine
    • 4-(3,5-difluorophenyl)-1,3-thiazole-2-ylamine
    • SCHEMBL480736
    • 676348-23-5
    • CS-0268006
    • 4-(3,5-Difluorophenyl)thiazol-2(3h)-imine
    • MFCD03424572
    • AKOS015854763
    • DB-346710
    • BCB34823
    • EN300-1826758
    • G72690
    • MDL: MFCD03424572
    • Inchi: 1S/C9H6F2N2S/c10-6-1-5(2-7(11)3-6)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
    • InChI Key: DJGBSHUJYGXFQN-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(=C1)C1C=C(C=C(C=1)F)F

Computed Properties

  • Exact Mass: 212.02197570g/mol
  • Monoisotopic Mass: 212.02197570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 2.5

4-(3,5-difluorophenyl)-1,3-thiazol-2-amine Security Information

4-(3,5-difluorophenyl)-1,3-thiazol-2-amine Pricemore >>

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